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Compound of Interest

Compound Name: FINDY
Cat. No.: B15543988
Get Quote
\ J

Disclaimer: A specific Safety Data Sheet (SDS) for FINDY is not readily available in public
domains. The following guidance is based on best practices for the handling and disposal of
potentially hazardous research chemicals and information on similar compounds. Researchers
must consult the official manufacturer's SDS and their institution's Environmental Health and
Safety (EHS) department to ensure full compliance with all applicable local, state, and federal
regulations.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals working with FINDY, a selective inhibitor of the dual-
specificity tyrosine-regulated kinase 1A (DYRK1A). Adherence to these guidelines is crucial for
maintaining a safe laboratory environment and ensuring proper disposal.

Chemical and Physical Properties of FINDY

The following table summarizes the known chemical and physical properties of FINDY.
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Property Value

(2)-5-(4-Methoxy-3-
IUPAC Name ((trimethylsilyl)ethynyl)benzylidene)-2-
thioxothiazolidin-4-one

Molecular Formula C16H17NO2S:Si

Molecular Weight 347.53 g/mol

CAS Number 1507367-37-4

Appearance Light yellow to dark yellow solid/powder
Solubility Soluble in DMSO (e.g., 25 mg/mL)

St (Solid) 2-8°C or -20°C for long-term storage. Protect
orage (Soli
g from light and moisture.

St (in Solvent) Store at -80°C for up to 6 months or -20°C for
orage (in Solven
J up to 1 month to maintain stability.

Step-by-Step Disposal Procedures for FINDY

In the absence of a specific SDS, FINDY and any materials contaminated with it should be
treated as hazardous chemical waste. Do not dispose of FINDY down the drain or in regular
trash.

1. Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with FINDY in a dedicated, clearly labeled
hazardous waste container. This includes:

o Unused or expired FINDY powder.

o Contaminated personal protective equipment (PPE) such as gloves, disposable lab coats,
and shoe covers.

o Weighing paper, pipette tips, and any other contaminated disposables.
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» Liquid Waste: Collect all solutions containing FINDY in a separate, leak-proof, and
chemically compatible hazardous waste container (e.g., a high-density polyethylene bottle).
This includes:

o Unused stock solutions or dilutions.
o Cell culture media containing FINDY.
o Solvents used to rinse containers that held FINDY.

o Sharps Waste: Any needles or scalpels used in conjunction with FINDY should be disposed
of in a designated sharps container.

2. Waste Container Labeling:
» All waste containers must be clearly and accurately labeled. The label should include:
o The words "Hazardous Waste".

o The full chemical name: "FINDY ((Z)-5-(4-Methoxy-3-
((trimethylsilyl)ethynyl)benzylidene)-2-thioxothiazolidin-4-one)".

o The CAS number: "1507367-37-4".

o The solvent(s) used (for liquid waste).

o Associated hazards (e.g., "Toxic," "Irritant,” "Environmental Hazard").

o The date the waste was first added to the container (accumulation start date).
3. Storage of Hazardous Waste:

o Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area that is away from general laboratory traffic.

o Ensure that waste containers are kept tightly closed at all times, except when adding waste.
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» Use secondary containment (e.g., a chemical-resistant tray or bin) to prevent the spread of
material in case of a spill.

e Do not mix FINDY waste with other incompatible waste streams.
4. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

» Do not attempt to treat or neutralize FINDY waste unless you are a trained professional
following a specific, approved protocol. Improper treatment can lead to dangerous reactions
or the release of hazardous substances.

5. Empty Container Disposal:
» To be considered non-hazardous, empty containers that held FINDY must be triple-rinsed.

o Use a small amount of a suitable solvent (such as the one used to prepare solutions) for
each rinse.

o The first rinseate is considered hazardous and must be collected and disposed of as liquid
hazardous waste. Subsequent rinses may also need to be collected depending on local
regulations.

 After proper rinsing, deface the label on the empty container and dispose of it according to
your institution's guidelines for non-hazardous lab glass or plastic.

Experimental Protocols and Workflows
General Experimental Workflow for Handling FINDY

The following diagram illustrates a typical workflow for using FINDY in a cell-based assay, from
preparation to disposal.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b15543988/docs?utm_src=pdf-body#proper-disposal-and-handling-of-findy-a-dyrk1a-inhibitor
https://www.benchchem.com/product/b15543988/docs?utm_src=pdf-body#proper-disposal-and-handling-of-findy-a-dyrk1a-inhibitor
https://www.benchchem.com/product/b15543988/docs?utm_src=pdf-body#proper-disposal-and-handling-of-findy-a-dyrk1a-inhibitor
https://www.benchchem.com/product/b15543988/docs?utm_src=pdf-body#proper-disposal-and-handling-of-findy-a-dyrk1a-inhibitor
https://www.benchchem.com/product/b15543988/docs?utm_src=pdf-body#proper-disposal-and-handling-of-findy-a-dyrk1a-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

( )

)

- J

Experimentation

Y

( )

Waste Stream Waste Stream

4 Waste Management )

) )
T 1

Click to download full resolution via product page

General workflow for handling FINDY in a laboratory setting.
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Detailed Protocol: Preparation of FINDY Stock and
Working Solutions

This protocol provides a general method for preparing and using FINDY in a cell culture

experiment.

Materials:

FINDY powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips
Vortex mixer

Appropriate cell culture medium

Procedure:

Personal Protective Equipment (PPE): Before handling FINDY, ensure you are wearing
appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves (e.qg.,
nitrile).

Stock Solution Preparation (e.g., 10 mM): a. Allow the vial of FINDY powder to equilibrate to
room temperature before opening to prevent condensation. b. Weigh the required amount of
FINDY powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 0.3475 mg of FINDY (Molecular Weight = 347.53). c. Add the
appropriate volume of anhydrous DMSO to the tube. d. Vortex thoroughly until the solid is
completely dissolved. The solution should be clear. e. Aliquot the stock solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.

Storage of Stock Solution: a. Label the aliquots clearly with the compound name,
concentration, solvent, and date of preparation. b. Store the stock solution aliquots at -20°C
or -80°C, protected from light.
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o Working Solution Preparation: a. On the day of the experiment, thaw an aliquot of the stock
solution. b. Prepare serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentrations for treating your cells. c. Ensure that the final
concentration of DMSO in the culture medium is consistent across all treatments (including
the vehicle control) and is at a level that does not affect cell viability (typically < 0.1%).

o Cell Treatment: a. Remove the existing medium from your cultured cells. b. Add the medium
containing the desired concentration of FINDY (or vehicle control) to the cells. c. Incubate
the cells for the desired experimental duration.

o Post-Treatment Waste Disposal: a. Collect all liquid waste (e.g., cell culture medium
containing FINDY) into the designated liquid hazardous waste container. b. Collect all solid
waste (e.g., pipette tips, cell culture plates) into the designated solid hazardous waste
container.

Signaling Pathway Inhibition by FINDY

FINDY is a selective inhibitor of DYRKZ1A. It acts by targeting the folding intermediate of the
newly synthesized kinase, which prevents its maturation and leads to its degradation. This is
distinct from many kinase inhibitors that compete with ATP on the mature enzyme. The diagram
below illustrates the DYRKZ1A signaling pathway and the point of inhibition by FINDY.[1][2][3]
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Inhibition of DYRK1A maturation by FINDY disrupts downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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